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Compound of Interest

Compound Name: 4-Phenylpiperidine-4-methanol

Cat. No.: B1266228 Get Quote

Technical Guide: 4-Phenylpiperidine-4-methanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the physicochemical properties of 4-
Phenylpiperidine-4-methanol, a heterocyclic compound of interest in medicinal chemistry and

drug discovery. The following sections detail its molecular formula, weight, and a generalized

experimental workflow for its analysis.

Core Physicochemical Data
The fundamental molecular properties of 4-Phenylpiperidine-4-methanol are summarized

below. This data is essential for stoichiometric calculations, analytical method development,

and interpretation of experimental results.

Property Value

Molecular Formula C12H17NO[1]

Molecular Weight 191.27 g/mol [2]

Monoisotopic Mass 191.13101 Da[1]

Chemical Structure and Properties
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4-Phenylpiperidine-4-methanol is a derivative of piperidine featuring a phenyl group and a

hydroxymethyl group attached to the same carbon atom (C4). The presence of the polar

hydroxyl group and the basic nitrogen atom, combined with the nonpolar phenyl ring, imparts a

specific solubility and reactivity profile to the molecule.

Hypothetical Experimental Workflow
Due to the specific nature of 4-Phenylpiperidine-4-methanol, detailed experimental protocols

and established signaling pathways are not widely available in public literature. However, a

general workflow for the characterization and initial biological screening of such a novel

compound is presented below. This workflow is a standardized approach in early-stage drug

discovery.
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Caption: A generalized experimental workflow for the synthesis, purification, characterization,

and biological evaluation of a novel chemical entity like 4-Phenylpiperidine-4-methanol.

Logical Relationship of Chemical Identifiers
The relationship between the common name, molecular formula, and molecular weight is

fundamental for chemical identification and database management. The following diagram

illustrates this logical connection for 4-Phenylpiperidine-4-methanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1266228?utm_src=pdf-body
https://www.benchchem.com/product/b1266228?utm_src=pdf-body
https://www.benchchem.com/product/b1266228?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266228?utm_src=pdf-body
https://www.benchchem.com/product/b1266228?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Phenylpiperidine-4-methanol

Molecular Formula
C12H17NO

is represented by

Molecular Weight
191.27 g/mol

corresponds to

Click to download full resolution via product page

Caption: Logical diagram showing the relationship between the chemical name, molecular

formula, and molecular weight of 4-Phenylpiperidine-4-methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1266228?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

